![molecular formula C15H11F2N3O B2550045 N-(3,4-difluorophenyl)-2-methylindazole-5-carboxamide CAS No. 1619884-73-9](/img/structure/B2550045.png)
N-(3,4-difluorophenyl)-2-methylindazole-5-carboxamide
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Overview
Description
N-(3,4-difluorophenyl)-2-methylindazole-5-carboxamide is a useful research compound. Its molecular formula is C15H11F2N3O and its molecular weight is 287.27. The purity is usually 95%.
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Scientific Research Applications
Antitumor Activity
Research has highlighted the synthesis of compounds related to N-(3,4-difluorophenyl)-2-methylindazole-5-carboxamide, demonstrating significant antitumor properties. For instance, the study of antitumor imidazotetrazines revealed a compound with curative activity against L-1210 and P388 leukemia, suggesting a potential prodrug modification for anticancer application (Stevens et al., 1984). Additionally, the discovery of dual Src/Abl kinase inhibitors with potent antitumor activity in preclinical assays further underscores the relevance of such compounds in cancer research (Lombardo et al., 2004).
Herbicidal Activity
The synthesis and evaluation of diarylimidazolecarboxylates and carboxamides, structurally related to this compound, have been explored for their herbicidal activities. Although some diarylpyrazole derivatives exhibited pre-emergent herbicidal activities, the imidazole counterparts did not show notable herbicidal effects, indicating the specificity of structural activity relationships in this context (Kudo et al., 1999).
Kinase Inhibition for Oncology
Research into kinase inhibitors has identified compounds with excellent antiproliferative activity against both hematological and solid tumor cell lines, highlighting the potential of this compound related compounds in oncology. For example, substituted thiazole-5-carboxamides exhibited significant activity against various cancer cell lines, underscoring their therapeutic potential (Lombardo et al., 2004).
Cannabinoid Receptor Antagonists
Compounds structurally related to this compound have been studied for their potential as cannabinoid receptor antagonists. This research is critical for understanding the pharmacological modulation of cannabinoid receptors, which could have therapeutic implications in various neurological disorders (Lan et al., 1999).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
N-(3,4-difluorophenyl)-2-methylindazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11F2N3O/c1-20-8-10-6-9(2-5-14(10)19-20)15(21)18-11-3-4-12(16)13(17)7-11/h2-8H,1H3,(H,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQQXZJVTMWCPKH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C2C=C(C=CC2=N1)C(=O)NC3=CC(=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11F2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
287.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.